Cas no 616-14-8 (1-Iodo-2-methylbutane)

• Product Name: 1-Iodo-2-methylbutane
• CAS No: 616-14-8
• MF: C₅H₁₁I
• MW: 198.045314073563
• MDL: MFCD01321177
• CID: 1628241
• PubChem ID: 141479
• Update Time: 2025-05-20

1-Iodo-2-methylbutane Chemical and Physical Properties

Names and Identifiers

• 1-iodo-2-methylbutane
• NSC293
• 2-Iodo-5-nitrotoluene
• 2-Me-4-NO2-C6H4I
• ACMC-1AMRP
• AC1Q4PHP
• 591033_ALDRICH
• 4-iodo-3-methylnitrobenzene
• AC1L2WXG
• 2-methylbutyl iodide
• 4-nitro-2-methyl-1-iodobenzene
• 5-nitro-2-iodotoluene
• 2-methyl-4-nitroiodobenzene
• 1-iodo-2-methyl-butane
• iodo-2-methylbutane
• SureCN527700
• (S)-2-methylbutyliodide
• (S)-1-iodo-2-methyl butane
• 1-Iodo-2-methylbutane (stabilized with Copper chip)
• RHBHXHXNWHTGSO-UHFFFAOYSA-N
• (S)-(+)-1-Iodo-2-methylbutane
• Butane, 1-iodo-2-methyl-
• Butane, 1-iodo, 2-methyl-
• RHBHXHXNWHTGSO-UHFFFAOYSA-
• Butane, 1-iodo-2-methyl-, (S)-
• NE11846
• I0530
• 1-Iodo-2-methylbutane(stabilizedwithCopperchip)
• InChI=1/C5H11I/c1-3-5(2)4-6/h5H,3-4H2,1-2H3
• SCHEMBL85512
• AKOS009156708
• SB45065
• DTXSID60951928
• D80608
• EN300-127740
• CS-0152624
• 616-14-8
• MFCD01321177
• DTXCID301380032
• 1-Iodo-2-methylbutane

• MDL： MFCD01321177
• Inchi： 1S/C5H11I/c1-3-5(2)4-6/h5H,3-4H2,1-2H3
• InChI Key： RHBHXHXNWHTGSO-UHFFFAOYSA-N
• SMILES： ICC(C)CC

Computed Properties

• Exact Mass: 197.991
• Monoisotopic Mass: 197.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 27.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1,53 g/cm3
• Melting Point: No data available
• Boiling Point: 148°C
• Flash Point: 42°C
• Refractive Index: 1.4940-1.4980
• Vapor Pressure: 5.8±0.3 mmHg at 25°C

1-Iodo-2-methylbutane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： 16
• HazardClass：3
• PackingGroup：III
• Risk Phrases：10
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Other Chemical Reagents

Additional information on 1-Iodo-2-methylbutane

1-Iodo-2-methylbutane (CAS No. 616-14-8): A Comprehensive Overview

1-Iodo-2-methylbutane, also known by its CAS number 616-14-8, is an organoiodine compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with the molecular formula C5H11I, is a derivative of butane, where one hydrogen atom is replaced by an iodine atom at the first position, and a methyl group is attached to the second carbon. Its structure makes it a versatile building block for various chemical reactions and applications.

The synthesis of 1-Iodo-2-methylbutane typically involves the iodination of 2-methylbutane derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. For instance, researchers have explored the use of palladium catalysts to facilitate the substitution reaction, which has shown promising results in terms of both speed and product purity.

In terms of physical properties, 1-Iodo-2-methylbutane is a colorless liquid with a boiling point of approximately 75°C at standard pressure. Its solubility in organic solvents such as dichloromethane and diethyl ether makes it suitable for a wide range of chemical reactions. The compound's reactivity is primarily driven by the presence of the iodine atom, which acts as a good leaving group in nucleophilic substitution reactions.

The applications of 1-Iodo-2-methylbutane are diverse. In organic synthesis, it serves as an intermediate for the preparation of various alkyl iodides, which are valuable in medicinal chemistry and agrochemicals. For example, recent studies have highlighted its role in the synthesis of bioactive compounds with potential anti-inflammatory and anticancer properties. Additionally, this compound is used as a precursor in the production of advanced materials such as polyurethanes and elastomers.

Recent research has also focused on the environmental impact of 1-Iodo-2-methylbutane. Studies indicate that its degradation pathways involve hydrolysis under specific conditions, leading to the formation of non-toxic byproducts. This finding is particularly important for industries seeking to adopt greener chemical processes. Furthermore, investigations into its toxicity profile have revealed that it exhibits low acute toxicity when handled appropriately, aligning with safety standards in industrial settings.

In conclusion, 1-Iodo-2-methylbutane (CAS No. 616-14-8) is a multifaceted compound with significant implications across various scientific domains. Its unique chemical properties, coupled with advancements in synthesis and application techniques, continue to expand its utility in modern chemistry. As research progresses, this compound is expected to play an even more pivotal role in driving innovation and sustainability in chemical industries.